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Compound of Interest

Compound Name: Iron(1ll) trifluoromethanesulfonate

Cat. No.: B012985

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for Iron(lll)
trifluoromethanesulfonate (also known as ferric triflate), a compound increasingly utilized in
chemical synthesis and catalysis. The following sections detail the hazards, handling
procedures, and emergency responses associated with this substance, based on available
Safety Data Sheets (SDS).

Chemical Identification and Physical Properties

Iron(lll) trifluoromethanesulfonate is an organometallic compound with the chemical formula
C3FoFe09Ss.[1][2][3] It is typically supplied as a white to off-white powder.[1]

Property Value

Molecular Weight 503.05 g/mol [1][3]
Appearance White powder[1]
Melting Point 183 °C[1]

Flash Point > 110 °C (> 230 °F)[1]
Solubility in H20 No data available
Density No data available
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Hazard Identification and Classification

Iron(lll) trifluoromethanesulfonate is classified as a hazardous substance. The primary
hazards are related to irritation of the skin, eyes, and respiratory tract.

Hazard Statement Code Description

The substance can cause

redness, itching, and

Causes skin irritation H315 ) ) )
inflammation upon contact with
the skin.[2][4]

Contact with the eyes can
) o result in significant irritation,
Causes serious eye irritation H319

pain, and potential damage.[2]

[4]

Inhalation of the dust may lead
May cause respiratory irritation ~ H335 to irritation of the respiratory
system.[2][4]

GHS Pictogram:
o Warning[1][2]
Hazard Codes (Risk Codes):
o Xi (Irritant)[1]

e 36/37/38 (Irritating to eyes, respiratory system and skin)[1]

First-Aid Measures

In the event of exposure to Iron(lll) trifluoromethanesulfonate, the following first-aid
measures should be taken:
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and plenty of water. If

irritation persists, seek medical attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical

attention.[4]

Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to minimize the risks associated with

Iron(lll) trifluoromethanesulfonate.

Handling:

e Use only in a well-ventilated area.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

o Wear protective gloves, protective clothing, eye protection, and face protection.

Recommended personal protective equipment (PPE) includes a dust mask (type N95 US),

eyeshields, and gloves.

» Wash hands thoroughly after handling.

Storage:
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Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

This substance is moisture-sensitive and should be handled and stored under an inert gas.

[4]

Store locked up.[4]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Special hazards: In case of fire, hazardous decomposition products such as carbon oxides
and sulfur oxides may be formed.

» Protective equipment: Firefighters should wear self-contained breathing apparatus.[4]
Accidental Release:

e Personal precautions: Avoid dust formation and breathing vapors, mist, or gas.[4]

e Environmental precautions: No special environmental precautions are required.[4]

o Containment and cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[4]

Toxicological and Ecological Information

o Acute Toxicity: No data available.

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

e Germ Cell Mutagenicity: No data available.[4]
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¢ Respiratory or Skin Sensitization: No data available.[4]

» WGK (Water Hazard Class) Germany: 3.[1]

Visualizing Safety Protocols

To further clarify the logical relationships between hazards and safety responses for Iron(lll)
trifluoromethanesulfonate, the following diagrams illustrate the key workflows.

Iron(Ill) Trifluoromethanesulfonate Hazard and Response Flow
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Caption: Hazard and response workflow for Iron(lll) trifluoromethanesulfonate.
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Storage and Handling Protocol
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Caption: Recommended storage and handling protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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